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This guide provides an in-depth examination of the role of adenosine A2A and A2B receptors in
the complex processes of neuroinflammation. Adenosine, a ubiquitous neuromodulator, fine-
tunes inflammatory responses in the central nervous system (CNS) primarily through these two
G-protein coupled receptors. Understanding their distinct and sometimes paradoxical functions
is critical for the development of novel therapeutic strategies for a range of neurodegenerative
and neurological disorders.

Adenosine A2A Receptors (A2AR) in
Neuroinflammation

The A2A receptor is a high-affinity adenosine receptor that is increasingly implicated as a key
regulator of neuroinflammatory processes.[1] Its expression is found on various CNS cells,
including microglia, astrocytes, and neurons, with levels often increasing in response to brain
insults.[2][3]

A2AR Signaling Pathway

Activation of the A2A receptor, which is predominantly coupled to the Gs protein, triggers a
signaling cascade that leads to the activation of adenylyl cyclase. This enzyme, in turn,
converts ATP to cyclic AMP (cAMP).[1][4] The subsequent increase in intracellular cAMP
activates Protein Kinase A (PKA), which can then phosphorylate various downstream targets,
including the transcription factor CAMP response element-binding protein (CREB).[5][6] This
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signaling pathway can have both pro- and anti-inflammatory consequences depending on the
cellular context and the specific downstream effectors.[4]
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Induction of Neuroinflammation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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